5,5-dimethyl-3-[(tosyloxy)methyl]dihydro-2(3H)-furanone

• CAS RN: 154060-50-1
• Molecular Formula: C34H35N3O6S
• synonyms: 5,5-DIMETHYL-3-(TOSYYLOXYMETHYL)DIHYDRO-2[3H]-FURANONE

Description

3-tosyloxymethyl-5,5-dimethylbutyrolactone is a butan-4-olide having a tosyloxymethyl group at the 3-position and two methyl substituents at the 5-position. It is a butan-4-olide and a tosylate ester.

Scientific Research Applications

1. Aroma Chemicals and Flavor Compounds

• 5,5-Dimethyl-3-[(tosyloxy)methyl]dihydro-2(3H)-furanone and its derivatives are significant in the food industry for their aroma chemical properties. They are key flavor compounds in various fruits, synthesized through enzymatic steps and also produced as a result of the Maillard reaction. Advances in understanding the biosynthetic pathway of these compounds have been notable, contributing to their application in enhancing food flavors (Schwab, 2013).

2. Synthetic Preparation and Chemical Analysis

• The chemical shifts of derivatives of 5,5-dimethyl-3-[(tosyloxy)methyl]dihydro-2(3H)-furanone have been extensively studied. This includes understanding the 1H and 13C chemical shifts for these compounds, providing insights for their synthetic preparation and chemical analysis (Burke et al., 1976).

3. Synthesis Methodologies and Molecular Structures

• Research into the synthesis of β-substituted furans using 2(5H)-furanone, including 5,5-dimethyl-3-[(tosyloxy)methyl]dihydro-2(3H)-furanone, has been conducted. This includes exploring the molecular structures of various derivatives, contributing to the understanding of synthetic pathways and potential applications in chemical industries (Krapivin et al., 1999).

4. Flavor Enhancement in Food and Beverages

• This compound plays a role in flavor enhancement, particularly in fruits and berries. Its significance in contributing to the flavor profile of various fruits makes it a valuable compound in food science and technology (Kallio, 2018).

5. Applications in Fragrance and Cosmetics

• Apart from its use in the food industry, this compound and its derivatives are also employed in the fragrance and cosmetics industries due to their appealing sensory properties. The research in this area highlights the versatility and wide-ranging applications of these compounds beyond just flavoring (Sinha et al., 2007).